Germacr-1(10)-ene-5,8-dione
Germacr-1(10)-ene-5,8-dione
Curdione, one of the major sesquiterpene compounds from Rhizoma Curcumae, has been shown to exhibit multiple bioactive properties.IC50 value: 60–80 μMTarget:In vitro: The study of the influence of curdione on the hemorheological changes in blood stasis model rats and thrombolysis in vitro showed that curdione only possessed thrombolytic effect in dose of 0.235 g·L-1 and 2.35 g·L-1, but has not the notable activity of thrombolysis [1]. The effects of curdione on human platelet aggregation induced by thrombin (0.3 U/ml) were tested in vitro. Curdione preferentially inhibited PAF- and thrombin- induced platelet aggregation in a concentration-dependent manner (IC50: 60–80 μM), whereas much higher concentrations of curdione were required to inhibit platelet aggregation induced by ADP and AA. Curdione also inhibited P-selectin expression in PAF-activated platelets. Moreover, curdione caused an increase in cAMP levels and attenuated intracellular Ca2+ mobilization in PAF-activated platelets.In vivo: Curdione showed significant antithrombotic activity [2].
Brand Name:
Vulcanchem
CAS No.:
13657-68-6
VCID:
VC0002694
InChI:
InChI=1S/C15H24O2/c1-10(2)13-9-14(16)12(4)7-5-6-11(3)8-15(13)17/h6,10,12-13H,5,7-9H2,1-4H3/b11-6-
SMILES:
CC1CCC=C(CC(=O)C(CC1=O)C(C)C)C
Molecular Formula:
C15H24O2
Molecular Weight:
236.35 g/mol
Germacr-1(10)-ene-5,8-dione
CAS No.: 13657-68-6
Inhibitors
VCID: VC0002694
Molecular Formula: C15H24O2
Molecular Weight: 236.35 g/mol
| CAS No. | 13657-68-6 |
|---|---|
| Product Name | Germacr-1(10)-ene-5,8-dione |
| Molecular Formula | C15H24O2 |
| Molecular Weight | 236.35 g/mol |
| IUPAC Name | (6Z)-6,10-dimethyl-3-propan-2-ylcyclodec-6-ene-1,4-dione |
| Standard InChI | InChI=1S/C15H24O2/c1-10(2)13-9-14(16)12(4)7-5-6-11(3)8-15(13)17/h6,10,12-13H,5,7-9H2,1-4H3/b11-6- |
| Standard InChIKey | KDPFMRXIVDLQKX-WDZFZDKYSA-N |
| Isomeric SMILES | C[C@H]1CC/C=C(/CC(=O)[C@@H](CC1=O)C(C)C)\C |
| SMILES | CC1CCC=C(CC(=O)C(CC1=O)C(C)C)C |
| Canonical SMILES | CC1CCC=C(CC(=O)C(CC1=O)C(C)C)C |
| Appearance | Powder |
| Melting Point | 61-62°C |
| Physical Description | Solid |
| Description | Curdione, one of the major sesquiterpene compounds from Rhizoma Curcumae, has been shown to exhibit multiple bioactive properties.IC50 value: 60–80 μMTarget:In vitro: The study of the influence of curdione on the hemorheological changes in blood stasis model rats and thrombolysis in vitro showed that curdione only possessed thrombolytic effect in dose of 0.235 g·L-1 and 2.35 g·L-1, but has not the notable activity of thrombolysis [1]. The effects of curdione on human platelet aggregation induced by thrombin (0.3 U/ml) were tested in vitro. Curdione preferentially inhibited PAF- and thrombin- induced platelet aggregation in a concentration-dependent manner (IC50: 60–80 μM), whereas much higher concentrations of curdione were required to inhibit platelet aggregation induced by ADP and AA. Curdione also inhibited P-selectin expression in PAF-activated platelets. Moreover, curdione caused an increase in cAMP levels and attenuated intracellular Ca2+ mobilization in PAF-activated platelets.In vivo: Curdione showed significant antithrombotic activity [2]. |
| Synonyms | curdione |
| Reference | [1]. SI Li, et al. Effect of curdione on hemorheological indexs in rats with blood stasis syndrome. Anhui Medical and Pharmaceutical Journal, 2012-09 [2]. Quan Xia, et al. Inhibition of platelet aggregation by curdione from Curcuma wenyujin essential Oil. Thrombosis Research Volume 130, Issue 3, September 2012, Pages 409–414 |
| PubChem Compound | 5362828 |
| Last Modified | Nov 11 2021 |
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